Cas no 65999-67-9 (Benzenamine, 4-(2-propoxyethoxy)-)

• Product Name: Benzenamine, 4-(2-propoxyethoxy)-
• CAS No: 65999-67-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1697798
• PubChem ID: 17607344
• Update Time: 2025-04-21

Benzenamine, 4-(2-propoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-propoxyethoxy)-
• 4-(2-Propoxyethoxy)aniline
• 65999-67-9
• AKOS005352689
• SCHEMBL11522755

• Inchi： 1S/C11H17NO2/c1-2-7-13-8-9-14-11-5-3-10(12)4-6-11/h3-6H,2,7-9,12H2,1H3
• InChI Key： FBQMMETVMOOPQO-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(=CC=1)N)CCC

Computed Properties

• Exact Mass: 195.12601
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48